Methyl 3-fluoroazetidine-3-carboxylate
Overview
Description
“Methyl 3-fluoroazetidine-3-carboxylate” is a chemical compound . It is often used in pharmaceutical testing .
Molecular Structure Analysis
The molecular weight of “Methyl 3-fluoroazetidine-3-carboxylate” is 169.58 . The InChI code is1S/C5H8FNO2.ClH/c1-9-4 (8)5 (6)2-7-3-5;/h7H,2-3H2,1H3;1H . Physical And Chemical Properties Analysis
“Methyl 3-fluoroazetidine-3-carboxylate” is a solid substance . It is stored at refrigerator temperatures .Scientific Research Applications
Chemical Biology and Imaging
a. Fluorescent Probes: Methyl 3-fluoroazetidine-3-carboxylate can serve as a fluorogenic ligand. Researchers have used similar compounds to label specific cell surface receptors in live-cell imaging studies. For instance, Janelia Fluor 635i (JF 635i) binds to HaloTag, allowing real-time detection of membrane receptor recycling. This high-temporal-resolution assay provides advantages over existing methods .
b. Cellular Kinetics: The compound’s impermeability and fluorogenic properties enable precise tracking of endocytic recycling kinetics. Researchers can study protein turnover, biosynthetic trafficking, and other cellular parameters using this assay. Its simplicity and real-time capabilities make it ideal for large-scale imaging studies.
Other Applications
a. Chemical Sensors: Researchers explore the use of Methyl 3-fluoroazetidine-3-carboxylate in developing chemical sensors. Its unique properties may allow selective detection of specific analytes or ions.
b. Materials with Tunable Properties: By incorporating Methyl 3-fluoroazetidine-3-carboxylate into polymers or materials, scientists can modulate properties such as solubility, hydrophobicity, and mechanical strength.
Safety and Hazards
“Methyl 3-fluoroazetidine-3-carboxylate” is classified under the GHS07 category . The hazard statements include H315, H319, and H335 . Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Relevant Papers One relevant paper found is “Accurate measurement of fast endocytic recycling kinetics in real time” where “Methyl 3-fluoroazetidine-3-carboxylate” was used .
properties
IUPAC Name |
methyl 3-fluoroazetidine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8FNO2/c1-9-4(8)5(6)2-7-3-5/h7H,2-3H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNLQSAXAATZVLU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1(CNC1)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201226087 |
Source
|
| Record name | 3-Azetidinecarboxylic acid, 3-fluoro-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201226087 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
133.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-fluoroazetidine-3-carboxylate | |
CAS RN |
1363380-90-8 |
Source
|
| Record name | 3-Azetidinecarboxylic acid, 3-fluoro-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1363380-90-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Azetidinecarboxylic acid, 3-fluoro-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201226087 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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